Cas no 3127-74-0 (Cyclohexanol,2-(1,1-dimethylethyl)-5-methyl-, (1a,2a,5a)- (9CI))

• Product name: Cyclohexanol,2-(1,1-dimethylethyl)-5-methyl-, (1a,2a,5a)- (9CI)
• CAS No: 3127-74-0
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 317290
• PubChem ID: 137834

Cyclohexanol,2-(1,1-dimethylethyl)-5-methyl-, (1a,2a,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,2-(1,1-dimethylethyl)-5-methyl-, (1a,2a,5a)- (9CI)
• SCHEMBL3293913
• 3127-74-0
• 2-t-butyl-5-methyl-cyclohexanol
• Cyclohexanol, 2-tert-butyl-5-methyl-,
• Cyclohexanol, 2-tert-butyl-5-methyl-
• 2-tert-butyl-5-methylcyclohexan-1-ol
• AKOS014095361
• NSC21151
• DTXSID60919881
• 91242-69-2
• 2-tert-Butyl-5-methyl-cyclohexanol
• NSC-21151
• 2-tert-butyl-5-methylcyclohexanol

• Inchi： InChI=1S/C11H22O/c1-8-5-6-9(10(12)7-8)11(2,3)4/h8-10,12H,5-7H2,1-4H3
• InChI Key： OLSGPMSPGKZAEI-UHFFFAOYSA-N
• SMILES： CC1CCC(C(C)(C)C)C(O)C1

Computed Properties

• Exact Mass: 170.16716
• Monoisotopic Mass: 170.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 3.4

Experimental Properties

• Density: 0.897
• Boiling Point: 219.9°Cat760mmHg
• Flash Point: 88.9°C
• Refractive Index: 1.462
• PSA: 20.23